Cas no 827586-90-3 (3-(Trifluoromethoxy)pyridin-4-amine)

• Product Name: 3-(Trifluoromethoxy)pyridin-4-amine
• CAS No: 827586-90-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 683626
• PubChem ID: 49871148
• Update Time: 2025-10-24

3-(Trifluoromethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethoxy)-4-Pyridinamine
• 3-(TRIFLUOROMETHOXY)PYRIDIN-4-AMINE
• 3-Trifluoromethoxy-pyridin-4-ylamine
• 4-amino-3-(trifluoromethoxy)pyridine
• 4-Pyridinamine, 3-(trifluoromethoxy)-
• 827586-90-3
• QVXXNMHZXMHXJZ-UHFFFAOYSA-N
• SCHEMBL2305319
• FT-0754622
• CS-0080650
• SB53873
• A864351
• Y10125
• MFCD19690275
• DTXSID40678828
• DA-21431
• 3-(Trifluoromethoxy)pyridin-4-amine

• MDL： MFCD19690275
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)12-5-3-11-2-1-4(5)10/h1-3H,(H2,10,11)
• InChI Key： QVXXNMHZXMHXJZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=CC=1N)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

3-(Trifluoromethoxy)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(Trifluoromethoxy)pyridin-4-amine

Recent Advances in the Application of 3-(Trifluoromethoxy)pyridin-4-amine (CAS: 827586-90-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethoxy)pyridin-4-amine (CAS: 827586-90-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine, characterized by a trifluoromethoxy substituent, exhibits remarkable stability and bioavailability, making it a promising scaffold for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable applications of 3-(Trifluoromethoxy)pyridin-4-amine is its incorporation into small-molecule inhibitors targeting protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the binding affinity of inhibitors for tyrosine kinases, which are implicated in various cancers. The trifluoromethoxy group was found to improve metabolic stability and reduce off-target effects, thereby increasing the therapeutic index of the resulting compounds. This finding underscores the compound's potential in oncology drug discovery.

In addition to its role in kinase inhibition, 3-(Trifluoromethoxy)pyridin-4-amine has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its utility as a building block for novel antibiotics targeting multidrug-resistant bacterial strains. The compound's ability to penetrate bacterial cell walls and disrupt essential enzymatic processes has made it a valuable candidate for addressing the global challenge of antibiotic resistance. These studies emphasize the versatility of this chemical entity in addressing unmet medical needs.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 3-(Trifluoromethoxy)pyridin-4-amine, enabling its broader application in medicinal chemistry. A 2022 patent (WO2022156789) described an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is expected to accelerate the compound's adoption in industrial-scale drug manufacturing, further solidifying its position as a critical tool in pharmaceutical research.

Looking ahead, the potential of 3-(Trifluoromethoxy)pyridin-4-amine extends beyond its current applications. Computational modeling studies suggest that its unique electronic properties may be harnessed for the design of next-generation therapeutics targeting RNA-modifying enzymes and epigenetic regulators. As research continues to uncover new facets of this compound's utility, it is poised to play an increasingly important role in the development of innovative treatments for complex diseases.